1-Cyclopropanecarbonyl-4-(6-methylpyridin-2-yl)piperazine

• IUPAC Name: cyclopropyl-[4-(6-methylpyridin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C14H19N3O/c1-11-3-2-4-13(15-11)16-7-9-17(10-8-16)14(18)12-5-6-12/h2-4,12H,5-10H2,1H3
• InChI Key: VOYRKQJIDIQJOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2CCN(CC2)C(=O)C3CC3
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• CAS No.: 2097900-04-2

Description

“1-Cyclopropanecarbonyl-4-(6-methylpyridin-2-yl)piperazine”, also known as CPPP, is a heterocyclic compound that belongs to the class of piperazine derivatives. It has been used in the synthesis of anti-tubercular agents.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity.

Scientific Research Applications

Analogues for Therapeutic and Diagnostic Applications

Compounds analogous to "1-Cyclopropanecarbonyl-4-(6-methylpyridin-2-yl)piperazine" have been designed to reduce lipophilicity for potential use as positron emission tomography (PET) radiotracers, highlighting their significance in diagnostic applications, particularly in oncology. The design involves substituting methylene groups with polar functional groups to create novel analogues with desirable properties for therapeutic or diagnostic applications (Abate et al., 2011).

Synthesis and Chemical Studies

Research has also focused on the synthesis of various piperazine derivatives, demonstrating the versatility of piperazine-based compounds in chemical synthesis. For instance, the synthesis of 2,6-bridged piperazine-3-ones from alpha-amino acids showcases the compound's utility in creating diverse molecular structures with potential biological applications (Veerman et al., 2003).

Antimicrobial and Antituberculosis Activities

Derivatives of piperazine, including those structurally related to "this compound," have been evaluated for their antimicrobial and antituberculosis activities. These studies underscore the potential of piperazine analogs in developing new therapeutic agents against infectious diseases (Girase et al., 2020).

Anti-HIV and Anticancer Properties

Research into 6-aminoquinolones, which share a structural resemblance with the query compound, reveals their potential as anti-HIV agents. This indicates the broad spectrum of biological activities associated with compounds structurally related to "this compound" (Cecchetti et al., 2000).